1-(4-nitro-1-phenyl-1H-pyrazol-3-yl)-1H-1,2,3-benzotriazole

• IUPAC Name: 1-(4-nitro-1-phenylpyrazol-3-yl)benzotriazole
• InChI: InChI=1S/C15H10N6O2/c22-21(23)14-10-19(11-6-2-1-3-7-11)17-15(14)20-13-9-5-4-8-12(13)16-18-20/h1-10H
• InChI Key: XAGVVUAUWAILBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)N3C4=CC=CC=C4N=N3)[N+](=O)[O-]
• Molecular Formula: C15H10N6O2
• Molecular Weight: 306.28 g/mol

Description

1-(4-nitro-1-phenyl-1H-pyrazol-3-yl)-1H-1,2,3-benzotriazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and environmental chemistry. This compound is a heterocyclic compound that contains both a pyrazole and a benzotriazole ring, which makes it an attractive candidate for a wide range of applications.

Mechanism of Action

The mechanism of action of 1-(4-nitro-1-phenyl-1H-pyrazol-3-yl)-1H-1,2,3-benzotriazole is not fully understood. However, several studies suggest that this compound inhibits the activity of various enzymes, including topoisomerase II and protein kinase C, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
1-(4-nitro-1-phenyl-1H-pyrazol-3-yl)-1H-1,2,3-benzotriazole has been shown to exhibit several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and reduce the expression of various pro-inflammatory cytokines. Additionally, this compound has also been shown to possess antioxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-nitro-1-phenyl-1H-pyrazol-3-yl)-1H-1,2,3-benzotriazole in lab experiments is its potent anti-cancer activity. This compound can be used to study the mechanisms of cancer cell proliferation and survival, as well as to develop new anti-cancer drugs. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

1-(4-nitro-1-phenyl-1H-pyrazol-3-yl)-1H-1,2,3-benzotriazole has several potential future directions, including its use in the development of new anti-cancer drugs, anti-inflammatory drugs, and anti-microbial agents. Additionally, this compound can also be used in materials science for the development of new materials with unique properties. Further research is needed to fully understand the potential applications of this compound and to explore its mechanisms of action.

Synthesis Methods

The synthesis of 1-(4-nitro-1-phenyl-1H-pyrazol-3-yl)-1H-1,2,3-benzotriazole can be achieved by several methods, including the reaction of 4-nitrophenylhydrazine with 1H-1,2,3-benzotriazole-5-carbaldehyde in the presence of acetic acid and ethanol. The reaction mixture is then refluxed for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

1-(4-nitro-1-phenyl-1H-pyrazol-3-yl)-1H-1,2,3-benzotriazole has been extensively studied for its potential applications in medicinal chemistry. Several studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has also been shown to possess anti-inflammatory and anti-microbial properties, making it a promising candidate for the development of new drugs.